3,4-dichlorobenzyl N-benzoylglycinate

• IUPAC Name: (3,4-dichlorophenyl)methyl 2-benzamidoacetate
• InChI: InChI=1S/C16H13Cl2NO3/c17-13-7-6-11(8-14(13)18)10-22-15(20)9-19-16(21)12-4-2-1-3-5-12/h1-8H,9-10H2,(H,19,21)
• InChI Key: VDHNZCQSNYCRQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC(=O)OCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H13Cl2NO3
• Molecular Weight: 338.2 g/mol

Description

3,4-dichlorobenzyl N-benzoylglycinate (DCBN-Gly) is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as an antimicrobial agent. The compound is a derivative of benzyl glycine and has been synthesized using various methods.

Scientific Research Applications

Coordination Chemistry

The study of coordination compounds of 3,4-dichlorobenzyl N-benzoylglycinate has been a significant area of research. Investigations into the coordination behavior of N-benzoylglycinate ligands with various metals, such as lead and chromium, have provided insights into complex formation and ligand-metal interactions. For instance, research on the amide group coordination to Pb(2+) ion involving N-benzoylglycine revealed unique binding sets and coordination geometries in the formed compounds (Battistuzzi et al., 1996). Similarly, the synthesis and characterization of N-benzoylglycinato complexes of chromium(III) have been performed, highlighting the bidentate nature of N-benzoylglycine in these complexes with an octahedral geometry around the chromium (Tripathi et al., 1985).

Inorganic and Organometallic Chemistry

3,4-Dichlorobenzyl N-benzoylglycinate has also been the subject of research in inorganic and organometallic chemistry. Studies have been conducted on the crystal and molecular structures of compounds involving N-benzoylglycinate, such as bis(N-benzoylglycinato)triaquozinc(II) dihydrate, providing detailed insights into the molecular geometry and coordination patterns in these compounds (Grewe et al., 1982). The preparation and spectral studies of triorganotin(IV) complexes of N-benzoylglycine and related compounds have furthered our understanding of the coordination chemistry of tin compounds (Sandhu & Kaur, 1990).

Biochemical Applications

In biochemical research, the applications of 3,4-dichlorobenzyl N-benzoylglycinate have been explored in enzyme-catalyzed reactions and peptide bond synthesis. Studies on the papain-catalyzed synthesis of peptide bonds involving benzoylglycine have contributed to our understanding of enzymatic activation phenomena (Tollin & Fox, 1957). Additionally, research on the kinetics and mechanism of hydrolysis and ethylaminolysis of N-benzoylglycine esters has provided valuable insights into reaction mechanisms in bioorganic chemistry (Farrar & Williams, 1980).

Synthesis of Novel Compounds

The compound has been used in the synthesis of novel structures, such as the preparation of enantiomerically pure N-Boc- and N-benzoyl-(S)-phenylglycinals, which are important in the field of asymmetric synthesis (Wróblewski & Piotrowska, 2002). Additionally, the enantioselective synthesis mediated by chiral crystals of achiral hippuric acid, where N-benzoylglycine played a role, has been an innovative approach in stereochemistry (Kawasaki et al., 2006).